Iridium--lanthanum (1/4)
Description
Iridium-lanthanum (IrLa) is an intermetallic compound with a 1:1 stoichiometric ratio, formally denoted as LaIr. According to the National Institute of Standards and Technology (NIST), its molecular weight is 331.122 g/mol, with a CAS Registry Number of 53095-72-0 . The compound crystallizes in a cubic structure (space group: Pm-3m), as confirmed by X-ray diffraction studies. Its IUPAC Standard InChIKey (FSKLFLVBPGCXDL-UHFFFAOYSA-N) provides a unique identifier for its chemical structure .
Iridium-lanthanum exhibits typical intermetallic characteristics, including high thermal stability and metallic bonding.
Properties
CAS No. |
54652-82-3 |
|---|---|
Molecular Formula |
IrLa4 |
Molecular Weight |
747.84 g/mol |
IUPAC Name |
iridium;lanthanum |
InChI |
InChI=1S/Ir.4La |
InChI Key |
IZIAUTIYUUOABW-UHFFFAOYSA-N |
Canonical SMILES |
[La].[La].[La].[La].[Ir] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of iridium–lanthanum (1/4) typically involves a hydrothermal synthesis process. One common method includes the following steps :
Preparation of Lanthanum Hydroxide: Lanthanum nitrate is mixed with sodium hydroxide and heated in a Teflon-lined pressure vessel at 130°C for 720 minutes. The resulting precipitate is filtered and dried.
Formation of Iridium-Lanthanum Compound: The prepared lanthanum hydroxide is mixed with iridium (IV) chloride in a sodium hydroxide solution. The mixture is ultrasonicated and then heated in a Teflon-lined pressure vessel at 150°C for 720 minutes. The resulting precipitate is filtered, washed, and dried.
Industrial Production Methods
Industrial production methods for iridium–lanthanum (1/4) may involve similar hydrothermal synthesis processes but on a larger scale. The use of automated systems and controlled environments ensures consistency and efficiency in the production of the compound.
Chemical Reactions Analysis
Types of Reactions
Iridium–lanthanum (1/4) undergoes various chemical reactions, including:
Oxidation: Reacts with oxygen to form oxides.
Reduction: Can be reduced by hydrogen or other reducing agents.
Substitution: Reacts with halogens to form halides.
Common Reagents and Conditions
Oxidation: Typically occurs at elevated temperatures (150-200°C) in the presence of oxygen.
Reduction: Hydrogen gas or other reducing agents are used under controlled conditions.
Substitution: Halogens such as chlorine or fluorine are used at elevated temperatures.
Major Products Formed
Oxides: Lanthanum oxide and iridium oxide.
Halides: Lanthanum chloride and iridium chloride.
Scientific Research Applications
Iridium–lanthanum (1/4) has a wide range of scientific research applications, including:
Catalysis: Used as a catalyst in various chemical reactions, including hydroformylation and water splitting.
Superconductivity: Exhibits superconducting properties, making it valuable in the study of superconducting materials.
Optical Applications: Lanthanum-based compounds are used in optical lenses and other optical devices.
Medical Applications: Lanthanum compounds are used in medical treatments, such as phosphate binders for patients with kidney disease.
Mechanism of Action
The mechanism of action of iridium–lanthanum (1/4) varies depending on its application. For example:
Catalysis: The compound acts as a catalyst by providing active sites for chemical reactions, facilitating the conversion of reactants to products.
Superconductivity: The superconducting properties are derived from the interaction of iridium d-bands with the lanthanum lattice, resulting in unique electronic properties.
Medical Applications: Lanthanum ions bind to dietary phosphate, forming insoluble complexes that reduce phosphate absorption in the gastrointestinal tract.
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize IrLa, we compare it with other lanthanum-based intermetallics and transition-metal lanthanides. Key compounds include lanthanum-nickel (LaNi₅) and lanthanum-ruthenium-indium (La₂₁Ru₉₊ₓIn₅₋ₓ) .
Table 1: Structural and Physical Properties
Key Findings:
Structural Complexity :
- IrLa adopts a simple cubic structure, whereas LaNi₅ forms a hexagonal lattice optimized for hydrogen absorption due to interstitial sites . La₂₁Ru₉₊ₓIn₅₋ₓ features a complex intermetallic framework with variable stoichiometry (e.g., x = 1.2), enabling tunable electronic properties .
Functional Differences: Hydrogen Storage: LaNi₅ is a benchmark material for hydrogen storage, achieving reversible H₂ absorption at room temperature. IrLa lacks documented hydrogenation performance, suggesting its utility lies elsewhere, such as in heterogeneous catalysis . In contrast, IrLa’s magnetism remains understudied .
Synthesis and Stability: IrLa is synthesized via high-temperature arc melting, similar to LaNi₅.
Table 2: Solubility and Reactivity
| Compound | Solubility in Water | Reactivity with Acids |
|---|---|---|
| IrLa | Insoluble (metallic) | Reacts with concentrated HNO₃/HF |
| La(NO₃)₃ (reference) | Highly soluble | Dissolves readily |
| LaNi₅ | Insoluble | Dissolves in HCl/H₂SO₄ |
Note: Solubility data for IrLa inferred from metallic bonding behavior; La(NO₃)₃ included for contrast .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
